Cas no 10504-92-4 (4-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide)

• Product Name: 4-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide
• CAS No: 10504-92-4
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 1150188
• PubChem ID: 835483
• Update Time: 2025-05-19

4-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-N-[(4-methylphenyl)methyl]-
• 4-methyl-N-[(4-methylphenyl)methyl]benzenesulfonamide
• 4-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide
• SR-01000015044-1
• Oprea1_326633
• Z45556136
• HMS1773I17
• AN-652/11635451
• 4-methyl-N-(4-methylbenzyl)benzenesulfonamide
• DTXSID80356855
• STL389917
• AKOS001203273
• F1786-0032
• SR-01000015044
• 10504-92-4
• SCHEMBL25547142

• Inchi： 1S/C15H17NO2S/c1-12-3-7-14(8-4-12)11-16-19(17,18)15-9-5-13(2)6-10-15/h3-10,16H,11H2,1-2H3
• InChI Key： JUHVKXMAFORRBN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 275.09811
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide

Comprehensive Overview of 4-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide (CAS No. 10504-92-4)

4-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide (CAS No. 10504-92-4) is a specialized organic compound belonging to the sulfonamide class, which has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique methyl-substituted benzene rings and sulfonamide linkage, exhibits properties that make it valuable for applications ranging from drug development to advanced polymer synthesis. Its molecular structure, featuring a 4-methylphenyl group attached to a benzene sulfonamide core, contributes to its stability and reactivity in various chemical environments.

In recent years, the demand for sulfonamide derivatives like 4-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutics, especially in the context of anti-inflammatory and antimicrobial agents. The compound’s ability to interact with biological targets, such as enzymes and receptors, has made it a focal point in structure-activity relationship (SAR) studies. Additionally, its low toxicity profile and high solubility in organic solvents enhance its appeal for laboratory and industrial applications.

From a synthetic chemistry perspective, CAS No. 10504-92-4 is often utilized as an intermediate in the production of more complex sulfonamide-based compounds. Its synthesis typically involves the reaction of 4-methylbenzenesulfonyl chloride with 4-methylbenzylamine, followed by purification steps to achieve high yields. The compound’s crystalline solid form and melting point (typically around 120–125°C) are critical parameters for quality control in manufacturing processes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity.

Beyond pharmaceuticals, 4-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide has found niche applications in material science, particularly in the development of high-performance polymers and coatings. Its sulfonamide group can act as a cross-linking agent, improving the mechanical and thermal properties of polymeric materials. This has led to its exploration in advanced composites and electronic materials, where durability and chemical resistance are paramount. The compound’s compatibility with other aromatic sulfonamides further expands its utility in designing tailored materials for specific industrial needs.

Environmental and safety considerations are also integral to discussions about CAS No. 10504-92-4. While the compound is not classified as hazardous under standard regulations, proper handling protocols—such as the use of personal protective equipment (PPE) and ventilation systems—are recommended to minimize exposure. Its biodegradability and ecotoxicological profile are areas of ongoing research, particularly as industries strive to adopt greener chemistry practices. Regulatory bodies like the EPA and REACH continue to monitor such compounds to ensure compliance with sustainable development goals.

In the context of market trends, the global demand for sulfonamide intermediates is projected to grow, driven by advancements in drug discovery and specialty chemicals. Companies specializing in fine chemicals and custom synthesis are increasingly listing 4-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide in their portfolios, catering to research institutions and pharmaceutical developers. Online searches for terms like "sulfonamide applications", "CAS 10504-92-4 supplier", and "methyl benzene sulfonamide uses" reflect the compound’s relevance in both academic and industrial spheres.

To summarize, 4-methyl-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide (CAS No. 10504-92-4) represents a multifaceted compound with broad applicability in pharmaceuticals, materials science, and chemical synthesis. Its structural features, combined with its functional versatility, position it as a valuable asset in modern chemistry. As research continues to uncover new potentials for this and related sulfonamide derivatives, its role in innovation is likely to expand, addressing emerging challenges in healthcare and technology.